Cas no 196404-55-4 ((4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid)

• Product Name: (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid
• CAS No: 196404-55-4
• MF: C₂₂H₂₅NO₆
• MW: 399.4370
• MDL: MFCD09837613
• CID: 136554
• PubChem ID: 11165464
• Update Time: 2025-05-23

(4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-3-(tert-Butoxycarbonyl)-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylic acid
• (4S,5R)-2-(4-methoxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenyl-1,3-oxazolidine-5-carboxylic acid
• (4S,5R)-2-(4-methoxyphenyl)-4-phenyl-3,5-Oxazolidinedicarboxylic acid 3-(1,1-dimethylethyl)ester
• (4S,5R)-3-(tert-Butoxycarbonyl)-2-(4-Methoxyphenyl)-4-phenyl-1,3-oxazolidine-5-carboxylic acid
• (4S,5R)-3-tert-butoxycarbony-2-(4-anisy)-4-phenyl-5-oxazolidinecarboxylic acid
• (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid
• (4S5R)-3-tert-butoxycarbony-2-(4-anisyl)--phenyl-5-oxazolidinecarboxylic acid
• side chain of docetaxel docetaxel
• (2*,4S,5R)-N-tert-butoxycarbonyl-2-(4'-methoxy)phenyl-4-phenyl-1,3-oxazolidine-5-formi
• (4S,5R)-N-(t-butyloxycarbonyl)-2-(4-methoxyphenyl)-4-phenyl-5-oxazolidinecarboxylic acid
• acide (4S,5R)-N-(tert-butoxycarbonyl)-2-(4-O-methoxyphenyl)-4-phenyl-5-oxazolidine carboxylique
• (4S,5R)-2-(4-Methoxyphenyl)-4-phenyl-3,5-oxazolidinedicarboxylic acid 3-tert-butyl ester
• side chain of docetaxel
• Said chain of Docetaxel
• 3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidinecarboxylic acid
• (4S,5R)-2-(4-Methoxyphenyl)-N-t-boc-4-phenyl-oxazolidine-5-carboxylic acid
• (4S,5R)-2-(4-Methoxy-phenyl)-3-N-Boc-4-phenyl-3,5-oxazolidine carboxylic acid
• (4S,5R)-3-tert-butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidinercarboxylicacid
• (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidinecarboxylic acid
• (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4- phenyl-5-oxazolidine carboxylic acid
• AX8041420
• ST2414361
• ST24034051
• 404B554
• (4S,5R)-3-tert-butoxycarbonyl-2-(4-methoxyp
• DTXSID10457445
• AS-11439
• F13036
• MSVWUXLRSKRKFZ-PAMZHZACSA-N
• CS-0022809
• SCHEMBL7134268
• AC-23877
• MFCD09837613
• AKOS015902337
• 196404-55-4
• (4S,5R)-3-(tert-Butoxycarbonyl)-2-(4-methoxyphenyl)-4-phenyloxazolidine-5-carboxylicacid
• (4S,5R)-3-tert-Butoxycarbonyl-2-(4-anisyl)-4-phenyl-5-oxazolidinecarboxylic acid

• MDL： MFCD09837613
• Inchi： 1S/C22H25NO6/c1-22(2,3)29-21(26)23-17(14-8-6-5-7-9-14)18(20(24)25)28-19(23)15-10-12-16(27-4)13-11-15/h5-13,17-19H,1-4H3,(H,24,25)/t17-,18+,19?/m0/s1
• InChI Key： MSVWUXLRSKRKFZ-PAMZHZACSA-N
• SMILES： O1C([H])(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[C@@]([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])[C@]1([H])C(=O)O[H]

Computed Properties

• Exact Mass: 399.16800
• Monoisotopic Mass: 399.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3
• XLogP3: 3.5

Experimental Properties

• Color/Form: Powder
• Density: 1.238
• Melting Point: 134-138 ºC
• Boiling Point: 573.8°C at 760 mmHg
• Flash Point: 300.8±30.1 °C
• Refractive Index: 1.567
• PSA: 85.30000
• LogP: 4.09350
• Specific Rotation: +34° (c=1 in CHCl3)

(4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,2-8°C

Additional information on (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid

Comprehensive Overview of (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid (CAS No. 196404-55-4)

In the realm of organic chemistry and pharmaceutical research, (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid (CAS No. 196404-55-4) stands as a compound of significant interest. This chiral oxazolidine derivative is widely recognized for its role in asymmetric synthesis and as a key intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, chiral purity, and mechanistic insights, reflecting its relevance in modern drug discovery.

The structural uniqueness of this compound lies in its oxazolidine core, which is functionalized with a tert-butoxycarbonyl (Boc) group, a 4-methoxyphenyl (anisyl) moiety, and a phenyl substituent. These features contribute to its stereochemical stability and versatility in peptide coupling reactions and catalysis. Recent trends in organic chemistry highlight the demand for enantioselective synthesis, making this compound a focal point for discussions on green chemistry and atom economy.

One of the most searched questions related to CAS No. 196404-55-4 revolves around its solubility profile and handling precautions. While it is soluble in common organic solvents like dichloromethane and THF, its stability under acidic or basic conditions is often investigated for scale-up processes. Additionally, its role in protecting group strategies for amino acids is a hot topic, particularly in the context of peptide therapeutics and bioconjugation.

From a commercial perspective, the compound's cost-effectiveness and synthetic scalability are frequently debated. Manufacturers emphasize its use in high-value intermediates for APIs (Active Pharmaceutical Ingredients), aligning with the growing demand for personalized medicine. Environmental concerns also drive interest in its biodegradability and waste management protocols, reflecting broader industry shifts toward sustainable chemistry.

In summary, (4S,5R)-3-tert-Butoxycarbony-2-(4-anisyl)-4-phenyl-5-oxazolidine Carboxylic Acid (CAS No. 196404-55-4) exemplifies the intersection of chiral technology and pharmaceutical innovation. Its applications span from academic research to industrial production, making it a cornerstone in the development of next-generation therapeutics. As the field evolves, so too will the methodologies and ethical considerations surrounding its use, ensuring its continued prominence in scientific discourse.